![molecular formula C18H13FN4OS B279317 3-(3-fluorophenyl)-6-[(E)-2-(2-methoxyphenyl)ethenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole](/img/structure/B279317.png)
3-(3-fluorophenyl)-6-[(E)-2-(2-methoxyphenyl)ethenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
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Overview
Description
3-(3-fluorophenyl)-6-[(E)-2-(2-methoxyphenyl)ethenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has been widely studied for its potential applications in scientific research. This compound has been found to have a range of biochemical and physiological effects, and its mechanism of action has been investigated in detail. In
Mechanism of Action
The mechanism of action of 3-(3-fluorophenyl)-6-[(E)-2-(2-methoxyphenyl)ethenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the inhibition of certain enzymes and proteins that are involved in the growth and proliferation of cancer cells and microorganisms. It has also been found to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound include the inhibition of bacterial and fungal growth, the induction of apoptosis in cancer cells, and the reduction of oxidative stress and inflammation in the brain. It has also been found to have antioxidant properties and to be able to cross the blood-brain barrier, making it a potential therapeutic agent for neurological disorders.
Advantages and Limitations for Lab Experiments
The advantages of using 3-(3-fluorophenyl)-6-[(E)-2-(2-methoxyphenyl)ethenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments include its potent antibacterial, antifungal, and anticancer properties, as well as its ability to cross the blood-brain barrier. However, its limitations include its potential toxicity and the need for further research to fully understand its mechanism of action and potential side effects.
Future Directions
There are many potential future directions for research on 3-(3-fluorophenyl)-6-[(E)-2-(2-methoxyphenyl)ethenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. These include investigating its potential as a therapeutic agent for neurological disorders, further exploring its mechanism of action, and developing more effective synthesis methods. Additionally, more research is needed to fully understand its potential side effects and to determine the optimal dosage and administration methods for its use in scientific research.
Synthesis Methods
The synthesis method for 3-(3-fluorophenyl)-6-[(E)-2-(2-methoxyphenyl)ethenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the condensation of 3-aminophenyl-6-bromo-1,2,4-triazole with 2-(2-methoxyphenyl)acetaldehyde in the presence of a catalyst. The resulting product is then treated with thiosemicarbazide to yield the final compound.
Scientific Research Applications
3-(3-fluorophenyl)-6-[(E)-2-(2-methoxyphenyl)ethenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been studied for its potential applications in a range of scientific research areas. It has been found to have antibacterial, antifungal, and anticancer properties. It has also been investigated for its potential as a therapeutic agent for the treatment of Alzheimer's disease, Parkinson's disease, and other neurological disorders.
properties
Molecular Formula |
C18H13FN4OS |
---|---|
Molecular Weight |
352.4 g/mol |
IUPAC Name |
3-(3-fluorophenyl)-6-[(E)-2-(2-methoxyphenyl)ethenyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
InChI |
InChI=1S/C18H13FN4OS/c1-24-15-8-3-2-5-12(15)9-10-16-22-23-17(20-21-18(23)25-16)13-6-4-7-14(19)11-13/h2-11H,1H3/b10-9+ |
InChI Key |
JWHDYZKBMXCIBJ-MDZDMXLPSA-N |
Isomeric SMILES |
COC1=CC=CC=C1/C=C/C2=NN3C(=NN=C3S2)C4=CC(=CC=C4)F |
SMILES |
COC1=CC=CC=C1C=CC2=NN3C(=NN=C3S2)C4=CC(=CC=C4)F |
Canonical SMILES |
COC1=CC=CC=C1C=CC2=NN3C(=NN=C3S2)C4=CC(=CC=C4)F |
Origin of Product |
United States |
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